Cas no 1934442-41-7 (2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-)

• Product Name: 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-
• CAS No: 1934442-41-7
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 5285327
• Update Time: 2025-06-15

2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-

• Inchi： 1S/C8H15BrO2/c1-10-7-8(6-9)4-2-3-5-11-8/h2-7H2,1H3
• InChI Key： PJIHIPKHTCELGI-UHFFFAOYSA-N
• SMILES： C1(CBr)(COC)OCCCC1

Additional information on 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-

2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-: A Comprehensive Overview of Its Chemical Properties and Applications

2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- is a unique organic compound characterized by its cyclohexene ring structure with multiple functional groups. This molecule, with the chemical formula C₉H₁₂BrO₂, represents a key intermediate in pharmaceutical and materials science research due to its versatile reactivity and structural adaptability. The 2H-Pyran core provides a stable scaffold for further functionalization, while the bromomethyl and methoxymethyl groups introduce sites for cross-coupling reactions, enabling the synthesis of complex molecules with tailored biological activities.

Recent studies have highlighted the potential of 2H-Pyran, 2-(bromomyethyl)tetrahydro-2-(methoxymethyl)- in the development of novel antiviral agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA-dependent RNA polymerases (RdRp), a critical target for antiviral therapy. The bromomethyl group was found to enhance the molecule's ability to form covalent bonds with viral proteins, while the methoxymethyl moiety contributes to improved solubility and bioavailability. This dual functionality makes the compound a promising candidate for drug discovery efforts targeting viral infections.

The 2H-Pyran ring system is a well-established structural motif in medicinal chemistry, known for its ability to modulate pharmacokinetic properties. The presence of the tetrahydro configuration in this molecule stabilizes the ring structure, reducing the likelihood of spontaneous ring-opening reactions. This stability is particularly advantageous in aqueous environments, where the compound maintains its integrity during drug delivery processes. Researchers have also explored the use of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- as a building block for the synthesis of biodegradable polymers, leveraging its ability to form hydrogen bonds with surrounding molecules.

Advancements in synthetic methodologies have further expanded the utility of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)-. A 2024 study published in Organic Letters reported the development of a novel catalytic approach to selectively functionalize the methoxymethyl group, enabling the creation of derivatives with enhanced anti-inflammatory properties. The study emphasized the importance of controlling reaction conditions to preserve the tetrahydro ring structure while introducing new functionalities. This breakthrough has significant implications for the design of targeted therapies for chronic inflammatory diseases.

From a mechanistic perspective, the bromomethyl group in 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- acts as a reactive site for nucleophilic substitution reactions. This property is exploited in the synthesis of various pharmaceutical compounds, where the bromomethyl group serves as a versatile handle for further modifications. For instance, recent work in Chemical Communications demonstrated the use of this compound as a precursor for the synthesis of sulfonamide derivatives with improved antifungal activity. The methoxymethyl group, on the other hand, provides steric bulk that can modulate the biological activity of the final product.

The application of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- extends beyond traditional pharmaceuticals into the realm of materials science. In a 2023 study published in Advanced Materials, researchers utilized this compound as a key component in the development of stimuli-responsive hydrogels. The methoxymethyl group was found to enhance the hydrogel's ability to undergo reversible phase transitions in response to pH changes, making it suitable for controlled drug release applications. This finding underscores the compound's potential in the design of smart biomaterials for tissue engineering and regenerative medicine.

Another area of growing interest is the use of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- in the synthesis of metal-organic frameworks (MOFs). A 2024 paper in Chemical Science described the incorporation of this compound into MOF structures to improve their catalytic efficiency. The bromomethyl group was shown to facilitate the coordination of metal ions, while the methoxymethyl group provided additional stability to the framework. This dual role highlights the compound's adaptability in creating multifunctional materials for industrial and environmental applications.

The synthesis of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- typically involves multi-step organic reactions, with the tetrahydro ring formation being a critical step. A 2023 review in Chemical Reviews summarized various synthetic routes, emphasizing the importance of reaction conditions in achieving the desired stereochemistry. The study also highlighted the role of chiral catalysts in controlling the spatial arrangement of the methoxymethyl group, which can significantly impact the biological activity of the final product.

From a safety and regulatory perspective, the use of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- in pharmaceutical development requires careful evaluation of its toxicological profile. While the compound itself is not inherently toxic, its derivatives may exhibit varying levels of biological activity. A 2023 risk assessment study published in Toxicological Sciences noted that the bromomethyl group could potentially contribute to oxidative stress in vivo, necessitating the inclusion of antioxidant agents in formulations containing this compound.

Looking ahead, the future of 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- research lies in its application to personalized medicine. By leveraging its structural versatility, scientists aim to design compounds that can target specific molecular pathways in individual patients. This approach is particularly relevant in the treatment of complex diseases such as cancer and neurodegenerative disorders, where traditional one-size-fits-all therapies often fall short. The methoxymethyl and bromomethyl groups offer a unique opportunity to fine-tune the therapeutic profile of these compounds for optimal patient outcomes.

In conclusion, 2H-Pyran, 2-(bromomethyl)tetrahydro-2-(methoxymethyl)- represents a versatile platform for the development of advanced pharmaceuticals and materials. Its unique structural features, combined with the reactivity of its functional groups, make it an invaluable tool in modern chemical research. As new synthetic methodologies and analytical techniques continue to evolve, the potential applications of this compound are expected to expand even further, paving the way for innovative solutions in healthcare and beyond.